N-acetyl W-19
Overview
Description
N-acetyl W-19 is an analytical reference standard that is structurally related to W-19. W-19 displays analgesic properties in the mouse phenylquinone writhing assay (IC50 = 34 ng/kg), which is 1,000-fold more potent than morphine (Item No. ISO60147; IC50 = 38 µg/kg).. The physiological and toxicological properties of this compound are not known. This product is intended for research and forensic applications.
Scientific Research Applications
Neurodegenerative Diseases
- N-acetylcysteine (NAC) is useful in therapies for neurodegenerative and mental health diseases due to its antioxidant and anti-inflammatory activities. It shows potential in treating Parkinson’s, Alzheimer’s, neuropathic pain, and stroke (G. Tardiolo, P. Bramanti, & E. Mazzon, 2018).
Multiple Clinical Applications
- NAC has been applied in the prevention of chronic obstructive pulmonary disease exacerbation, prevention of contrast-induced kidney damage, treatment of pulmonary fibrosis, and infertility in patients with polycystic ovary syndrome (P. Millea, 2009).
Neuronal Protein and CNS Metabolism
- N-acetylaspartate (NAA), a neuron-specific brain metabolite, is associated with myelin lipid synthesis and energy metabolism. NAT8L gene, related to NAA, links to brain energy and lipid metabolism (P. Ariyannur et al., 2010).
Psychiatry
- In psychiatry, NAC is emerging as a beneficial agent for addiction, compulsive disorders, schizophrenia, and bipolar disorder, modulating glutamatergic, neurotropic, and inflammatory pathways (O. Dean, Frank Giorlando, & M. Berk, 2011).
Glyphosate Tolerance
- N-acetylation is used for detoxifying glyphosate, a herbicide. Research has led to the development of glyphosate N-acetyltransferase (GAT) enzymes for glyphosate tolerance in organisms like E. coli and plants (L. Castle et al., 2004).
COVID-19 Therapy
- NAC has potential as adjuvant therapy for COVID-19 due to its antioxidant properties and effects on respiratory viral infections. Its role in improving outcomes in COVID-19 patients is being explored (K. Wong, Shaun Wen Huey Lee, & Kok Pim Kua, 2021).
Chemical Synthesis and Biological Effects
- Research on the synthesis of new N-acetyl phosphoramidate compounds and their biological applications, including anti-bacterial and insecticidal potential, has been conducted (K. Gholivand et al., 2021).
Antiviral Drug Delivery
- Chitosan, a cationic copolymer with N-acetyl glucosamine, is investigated for its applications in antiviral drug delivery, including treatment strategies for COVID-19 (A. Safer & S. Leporatti, 2021).
Molecular Studies of COVID-19
- Research focusing on the molecular aspects of COVID-19 has explored potential therapeutic targets and validated inhibitors, including those impacting the SARS-CoV-2 Spike protein receptor binding domain (D. Capasso, S. Di Gaetano, C. Selvaraj, & E. Pedone, 2021).
properties
Molecular Formula |
C21H24ClN3O3S |
|---|---|
Molecular Weight |
434 |
InChI |
InChI=1S/C21H24ClN3O3S/c1-16(26)23-19-9-5-17(6-10-19)13-15-25-14-3-2-4-21(25)24-29(27,28)20-11-7-18(22)8-12-20/h5-12H,2-4,13-15H2,1H3,(H,23,26)/b24-21- |
InChI Key |
POQUVOZXJFOPBC-FLFQWRMESA-N |
SMILES |
O=S(/N=C1CCCCN/1CCC2=CC=C(NC(C)=O)C=C2)(C3=CC=C(Cl)C=C3)=O |
synonyms |
(Z)-N-(4-(2-(2-(((4-chlorophenyl)sulfonyl)imino)piperidin-1-yl)ethyl)phenyl)acetamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![[(1S,2R,3R,4R,5S,6S,8R,10R,13R,14R,16S,17S,18R)-8,14-diacetyloxy-11-ethyl-5-hydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate](/img/structure/B1164480.png)